Cas no 108974-43-2 (Isoquinoline, 1-(3,4-dimethoxyphenyl)-)

• Product Name: Isoquinoline, 1-(3,4-dimethoxyphenyl)-
• CAS No: 108974-43-2
• MF: C₁₇H₁₅NO₂
• MW: 265.306504487991
• CID: 1190555
• Update Time: 2024-08-05

Isoquinoline, 1-(3,4-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1-(3,4-dimethoxyphenyl)-

• Inchi： 1S/C17H15NO2/c1-19-15-8-7-13(11-16(15)20-2)17-14-6-4-3-5-12(14)9-10-18-17/h3-11H,1-2H3
• InChI Key： UXBLPDXFXVQGJN-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(OC)C(OC)=C2)C2=C(C=CC=C2)C=CN=1

Computed Properties

• Exact Mass: 265.11035

Experimental Properties

• Density: 1.153±0.06 g/cm3(Predicted)
• Melting Point: 121 °C(Solv: ethanol (64-17-5))
• Boiling Point: 397.8±37.0 °C(Predicted)
• PSA: 31.35
• pka: 4.68±0.30(Predicted)